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Compound of Interest

Compound Name: 3,4'-Dichlorodiphenyl ether

Cat. No.: B1293640 Get Quote

A comprehensive examination of the physicochemical properties, synthesis, analytical

separation, and potential biological activities of dichlorodiphenyl ether isomers.

This guide provides a comparative analysis of six major isomers of dichlorodiphenyl ether:

2,2'-, 2,3'-, 2,4'-, 3,3'-, 3,4'-, and 4,4'-dichlorodiphenyl ether. Dichlorodiphenyl ethers are a class

of halogenated aromatic compounds that are of interest to researchers in environmental

science, toxicology, and drug development due to their structural similarity to persistent organic

pollutants such as polychlorinated biphenyls (PCBs) and dichlorodiphenyltrichloroethane

(DDT). Understanding the distinct properties and behaviors of each isomer is crucial for

assessing their environmental fate, toxicological profiles, and potential applications.

Physicochemical Properties
The position of the chlorine atoms on the phenyl rings significantly influences the

physicochemical properties of dichlorodiphenyl ether isomers. These differences can affect

their environmental distribution, bioavailability, and interaction with biological systems. A

summary of key physicochemical properties is presented in Table 1.
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Isomer
IUPAC
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

2,2'-

1-chloro-2-

(2-

chlorophen

oxy)benze

ne

34883-43-

7
C₁₂H₈Cl₂O 239.10

Data not

available

Data not

available

2,3'-

1-chloro-2-

(3-

chlorophen

oxy)benze

ne

55599-23-

0
C₁₂H₈Cl₂O 239.10

Data not

available

Data not

available

2,4'-

1-chloro-2-

(4-

chlorophen

oxy)benze

ne

6903-65-7 C₁₂H₈Cl₂O 239.09
Data not

available

Data not

available

3,3'-

1-chloro-3-

(3-

chlorophen

oxy)benze

ne

2698-56-8 C₁₂H₈Cl₂O 239.10
Data not

available

Data not

available

3,4'-

1-chloro-3-

(4-

chlorophen

oxy)benze

ne

6842-62-2 C₁₂H₈Cl₂O 239.10 -10[1]
113 (0.5

mmHg)[1]

4,4'-

1-chloro-4-

(4-

chlorophen

oxy)benze

ne

2444-89-5 C₁₂H₈Cl₂O 239.10
Data not

available

Data not

available
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Synthesis of Dichlorodiphenyl Ether Isomers
The synthesis of dichlorodiphenyl ether isomers is most commonly achieved through the

Ullmann condensation reaction.[2][3][4][5][6] This reaction involves the copper-catalyzed

coupling of a phenol with an aryl halide in the presence of a base. The general synthetic

approach can be adapted to produce specific isomers by selecting the appropriate chlorinated

phenol and chlorobenzene precursors.

Experimental Protocol: Ullmann Condensation for 3,4'-
Dichlorodiphenyl Ether Synthesis
This protocol describes the synthesis of 3,4'-dichlorodiphenyl ether from 1,3-dichlorobenzene

and 4-chlorophenol.[1]

Materials:

1,3-Dichlorobenzene

4-Chlorophenol

Potassium carbonate

Basic copper carbonate

N-methylpyrrolidone (NMP)

Hydrochloric acid

Procedure:

In a reaction vessel, combine 1,3-dichlorobenzene, 4-chlorophenol, potassium carbonate,

and basic copper carbonate in N-methylpyrrolidone as the solvent.

Heat the reaction mixture to 170-173 °C with stirring for several hours.

After the reaction is complete, cool the mixture and filter to remove solids.

Acidify the filtrate with hydrochloric acid to a pH of 6-6.5.
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Remove water by distillation.

Perform vacuum distillation to remove the remaining 1,3-dichlorobenzene and N-

methylpyrrolidone.

Continue distillation under reduced pressure to isolate the 3,4'-dichlorodiphenyl ether
product.

1,3-Dichlorobenzene +
4-Chlorophenol +

K2CO3 + Cu2(OH)2CO3
in NMP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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